Cas no 2229300-94-9 (2-(7-chloro-1,3-dioxaindan-5-yl)oxyethan-1-amine)

2-(7-Chloro-1,3-dioxaindan-5-yl)oxyethan-1-amine is a specialized organic compound featuring a chloro-substituted 1,3-dioxaindane core linked to an ethanamine moiety via an ether bridge. This structure imparts unique reactivity and functional versatility, making it valuable as an intermediate in pharmaceutical and agrochemical synthesis. The chloro and dioxolane groups enhance its potential for further derivatization, while the primary amine offers a reactive site for coupling or modification. Its well-defined molecular architecture ensures consistency in downstream applications, particularly in the development of bioactive molecules. The compound's stability and synthetic accessibility further contribute to its utility in research and industrial settings.
2-(7-chloro-1,3-dioxaindan-5-yl)oxyethan-1-amine structure
2229300-94-9 structure
Product Name:2-(7-chloro-1,3-dioxaindan-5-yl)oxyethan-1-amine
CAS No:2229300-94-9
MF:C9H10ClNO3
MW:215.633601665497
CID:6129384
PubChem ID:165636628
Update Time:2025-10-21

2-(7-chloro-1,3-dioxaindan-5-yl)oxyethan-1-amine Chemical and Physical Properties

Names and Identifiers

    • 2-(7-chloro-1,3-dioxaindan-5-yl)oxyethan-1-amine
    • 2229300-94-9
    • 2-[(7-chloro-1,3-dioxaindan-5-yl)oxy]ethan-1-amine
    • EN300-1989041
    • Inchi: 1S/C9H10ClNO3/c10-7-3-6(12-2-1-11)4-8-9(7)14-5-13-8/h3-4H,1-2,5,11H2
    • InChI Key: PDXPRXZJOYPKAY-UHFFFAOYSA-N
    • SMILES: ClC1=CC(=CC2=C1OCO2)OCCN

Computed Properties

  • Exact Mass: 215.0349209g/mol
  • Monoisotopic Mass: 215.0349209g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 3
  • Complexity: 193
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.4
  • Topological Polar Surface Area: 53.7Ų

2-(7-chloro-1,3-dioxaindan-5-yl)oxyethan-1-amine Pricemore >>

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Additional information on 2-(7-chloro-1,3-dioxaindan-5-yl)oxyethan-1-amine

2-(7-Chloro-1,3-dioxaindan-5-yl)oxyethan-1-amine: A Comprehensive Overview

2-(7-Chloro-1,3-dioxaindan-5-yl)oxyethan-1-amine (CAS No. 2229300-94-9) is a novel compound that has garnered significant attention in the field of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structural features and potential biological activities, has been the subject of numerous studies aimed at elucidating its properties and potential applications.

The chemical structure of 2-(7-chloro-1,3-dioxaindan-5-yl)oxyethan-1-amine is notable for its 7-chloro substituent and the 1,3-dioxaindan ring system, which contribute to its distinct chemical and biological properties. The presence of the chloro group enhances the compound's lipophilicity, potentially facilitating its cellular uptake and distribution. The dioxaindan ring, a cyclic ether with two oxygen atoms, imparts rigidity to the molecule, which can influence its conformational flexibility and binding interactions with biological targets.

Recent research has focused on the pharmacological profile of 2-(7-chloro-1,3-dioxaindan-5-yl)oxyethan-1-amine. Studies have shown that this compound exhibits promising activity in various biological assays. For instance, it has been reported to possess potent anti-inflammatory properties, as demonstrated in both in vitro and in vivo models. The mechanism of action is believed to involve the modulation of key signaling pathways involved in inflammation, such as the NF-κB pathway.

In addition to its anti-inflammatory effects, 2-(7-chloro-1,3-dioxaindan-5-yl)oxyethan-1-amine has also shown potential as an antitumor agent. Preclinical studies have indicated that it can inhibit the proliferation of cancer cells by inducing apoptosis and disrupting cell cycle progression. The compound's ability to target multiple signaling pathways involved in cancer development and progression makes it a promising candidate for further investigation in oncology.

The pharmacokinetic properties of 2-(7-chloro-1,3-dioxaindan-5-yl)oxyethan-1-amine have also been studied extensively. Research has shown that it exhibits favorable absorption, distribution, metabolism, and excretion (ADME) characteristics. The compound is rapidly absorbed following oral administration and has a moderate plasma half-life, which suggests that it could be suitable for once-daily dosing regimens. Furthermore, its low toxicity profile in preclinical models supports its potential for clinical development.

The safety and efficacy of 2-(7-chloro-1,3-dioxaindan-5-yl)oxyethan-1-amine have been evaluated in early-phase clinical trials. Preliminary results from these trials have been encouraging, with the compound demonstrating good tolerability and preliminary evidence of efficacy in treating inflammatory conditions and certain types of cancer. However, further clinical trials are needed to fully establish its therapeutic potential and safety profile.

In conclusion, 2-(7-chloro-1,3-dioxaindan-5-yl)oxyethan-1-amine (CAS No. 2229300-94-9) represents a promising compound with diverse biological activities and potential therapeutic applications. Its unique chemical structure and favorable pharmacological properties make it an attractive candidate for further research and development in the fields of medicinal chemistry and pharmaceutical sciences.

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